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Compound of Interest

Compound Name: Pseudococaine

Cat. No.: B1200434 Get Quote

These application notes provide detailed methodologies for the detection and quantification of

pseudococaine in various matrices. The protocols are intended for researchers, scientists,

and drug development professionals.

Introduction
Pseudococaine is a diastereoisomer of cocaine, differing in the stereochemistry at the C-2

carbon. Its presence and concentration in coca leaves and illicit cocaine samples can be of

interest in forensic investigations and chemical profiling of drug seizures. Accurate and

validated analytical methods are crucial for the reliable identification and quantification of

pseudococaine. This document outlines protocols for Gas Chromatography-Mass

Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), two common

and effective techniques for this purpose.

Analytical Methods Overview
Several chromatographic techniques are suitable for the analysis of pseudococaine. Gas

chromatography-mass spectrometry (GC-MS) is a robust method for both identification and

quantification, while high-performance liquid chromatography (HPLC), particularly when

coupled with mass spectrometry (LC-MS), offers high sensitivity and specificity without the

need for derivatization.[1]
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Application Note 1: Quantification of Pseudococaine
in Coca Leaves and Illicit Cocaine by GC-MS
This protocol details the extraction and analysis of pseudococaine from solid matrices such as

coca leaves and illicit cocaine preparations using Gas Chromatography-Mass Spectrometry

(GC-MS).

Experimental Protocol
1. Sample Preparation and Extraction

For Coca Leaves:

Dry the coca leaves to a constant weight and store them over silica gel.

Weigh a representative sample of the powdered leaves.

Perform a toluene extraction. The alkaloids, including pseudococaine, are then isolated

using an acid/Celite trap followed by ion-pair column chromatography.[2]

The eluate is concentrated under a stream of nitrogen before GC-MS analysis.

For Illicit Cocaine Samples (Crude and Refined):

Weigh an equivalent of 100 mg of cocaine base.

Isolate pseudococaine using acid/Celite column ion-pairing chromatography.[2]

Elute the column with water-saturated chloroform. The first 10 mL of the eluate is collected

and concentrated for analysis.

2. GC-MS Instrumentation and Conditions

Gas Chromatograph (GC):

Column: Phenylmethyl silicone capillary column (or equivalent).

Injector: Split mode (e.g., 20:1 split ratio).
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Oven Temperature Program:

Initial Temperature: 170°C, hold for 1.0 min.

Ramp Rate: 6.0°C/min.

Final Temperature: 275°C, hold for 17.5 min.

Carrier Gas: Helium.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: Full scan.

Mass Range: Suitable for detecting characteristic ions of pseudococaine and cocaine

(e.g., m/z 94, 96, 152).

3. Quantification

Prepare standard solutions of pseudococaine in chloroform at known concentrations (e.g.,

0.020 mg/mL and 0.200 mg/mL).

Use an internal standard, such as dextromethorphan, which ion-pairs well under the

chromatographic conditions.

Construct a calibration curve by plotting the peak area ratio of pseudococaine to the

internal standard against the concentration of the standards.

Calculate the concentration of pseudococaine in the samples based on the calibration

curve.

Data Presentation
Table 1: Quantitative Results for Pseudococaine in Various Samples by GC-FID
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Sample Type
Pseudococaine Concentration (% w/w
relative to cocaine)

Coca Leaves 0.035%

Crude Cocaine Base 0.013%

Refined Cocaine Base #2 0.0014%

Refined Cocaine Base #3 0.010%

Refined Cocaine Base #4 0.0025%

Refined Cocaine Base #5 0.0025%

Refined Cocaine Base #6 0.0096%

Data sourced from a study analyzing samples from the Chapare Valley of Bolivia.

Workflow Diagram

Sample Preparation GC-MS Analysis Data Processing

Coca Leaves or
Illicit Cocaine

Toluene Extraction &
Ion-Pair Chromatography Concentrate Eluate Inject into GC-MS Chromatographic

Separation
Mass Spectrometric

Detection
Quantification using
Calibration Curve Generate Report

Sample Preparation HPLC Analysis Data Processing

Dissolve Sample Filter Sample
(0.45 µm) Inject into HPLC Isocratic/Gradient

Elution UV Detection Peak Identification
(Retention Time) Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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